Cas no 2418643-19-1 (2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide)

• Product Name: 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide
• CAS No: 2418643-19-1
• MF: C₁₃H₁₄ClF₃N₂O₄S
• MW: 386.774471759796
• MDL: MFCD32859191
• CID: 5359908
• PubChem ID: 146025594
• Update Time: 2025-05-21

2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-morpholin-4-ylsulfonyl-4-(trifluoromethyl)phenyl]acetamide
• GTPL10718
• BDBM50527166
• compound 25 [PMID: 32105470]
• Z4436714526
• 2-Chloro-N-(3-(morpholinosulfonyl)-4-(trifluoromethyl)phenyl)acetamide
• 2-chloro-N-[3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenyl]acetamide
• 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide

• MDL： MFCD32859191
• Inchi： 1S/C13H14ClF3N2O4S/c14-8-12(20)18-9-1-2-10(13(15,16)17)11(7-9)24(21,22)19-3-5-23-6-4-19/h1-2,7H,3-6,8H2,(H,18,20)
• InChI Key： XVPZEJHHJYHMIV-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(C(F)(F)F)=C(C=1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 546
• XLogP3: 1.4
• Topological Polar Surface Area: 84.1

Additional information on 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide

Introduction to 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide (CAS No. 2418643-19-1) and Its Emerging Applications in Chemical Biology

The compound 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide (CAS No. 2418643-19-1) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmaceutical agents. This compound, characterized by its intricate molecular architecture, has garnered attention due to its potential therapeutic applications and its role as a key intermediate in synthetic chemistry. The structural features of this molecule, including the presence of a chloro group, a morpholine-4-sulfonyl moiety, and a trifluoromethyl substituent, contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, where the introduction of trifluoromethyl groups often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide, the combination of these functional groups suggests a multifaceted mechanism of action. The morpholine-4-sulfonyl part of the molecule is particularly noteworthy, as morpholine derivatives are known for their versatility in drug design, often serving as bioisosteres that improve solubility and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as an inhibitor in various biological pathways. The chloro group at the 2-position of the phenyl ring can participate in hydrogen bonding or electrostatic interactions with protein targets, while the trifluoromethyl group may enhance binding by increasing hydrophobic interactions. Additionally, the amide functionality provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

In light of current research trends, this compound has been explored for its potential in addressing neurological disorders. Studies have demonstrated that structurally similar molecules can modulate neurotransmitter receptors and ion channels, which are critical targets in conditions such as depression, anxiety, and neurodegenerative diseases. The presence of both sulfonyl and morpholine moieties in 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide suggests that it may interact with these targets in a manner that could lead to therapeutic benefits.

Furthermore, the compound’s synthesis presents an interesting challenge for organic chemists. The integration of multiple functional groups into a single molecular framework requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired core structure efficiently. These synthetic strategies not only highlight the compound’s complexity but also showcase the progress made in modern organic synthesis.

The biological evaluation of 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide has revealed promising results in preclinical studies. Initial assays have shown that it exhibits moderate activity against certain enzymes implicated in inflammation and pain signaling. The sulfonyl group is known to engage with hydroxyl or amine groups on protein surfaces, potentially disrupting inflammatory cascades. Meanwhile, the amide bond can serve as a hinge region for further optimization to improve potency and selectivity.

Another area where this compound shows promise is in antiviral research. The unique combination of substituents may interfere with viral replication by inhibiting essential enzymes or by disrupting host-virus interactions. For instance, fluorinated compounds have been successfully used in antiviral drugs due to their ability to mimic natural substrates while maintaining high specificity. As viruses continue to evolve resistance to existing treatments, novel molecules like 2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide could provide alternative strategies for therapeutic intervention.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been utilized to predict how this molecule might interact with biological targets at an atomic level. By simulating binding affinities and identifying key interaction points, researchers can rationalize experimental observations and guide further modifications. This interdisciplinary approach has accelerated the discovery process significantly.

In conclusion,2-chloro-N-3-(morpholine-4-sulfonyl)-4-(trifluoromethyl)phenylacetamide (CAS No. 2418643-19-1) stands out as a versatile and innovative molecule with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in treating neurological disorders, inflammation-related diseases, and viral infections. As synthetic methodologies continue to advance and computational tools become more sophisticated,this compound will likely play an increasingly important role in developing next-generation therapeutics.